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Compound of Interest

3-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:

dioxaborolan-2-yl)aniline

Cat. No.: B1270774

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
characteristics of 3-Aminophenylboronic acid pinacol ester. It includes detailed experimental
protocols for the determination of its physical properties and its application in key synthetic
reactions. The information is presented to support researchers and professionals in the fields of
chemical synthesis and drug development.

Core Physical and Chemical Properties

3-Aminophenylboronic acid pinacol ester is a versatile reagent in organic synthesis, particularly
in palladium-catalyzed cross-coupling reactions. Its physical and chemical properties are
crucial for its handling, storage, and reactivity.
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Property Value Source(s)
Molecular Formula C12H18BNO2 [1]
Molecular Weight 219.09 g/mol [1]
CAS Number 210907-84-9 [1]
Melting Point 90-94 °C (lit.) [1]
N ] 351.2 °C at 760 mmHg

Boiling Point )

(Predicted)
Density 1.1 + 0.1 g/cm? (Predicted)
Solubility Insoluble in water.

White to off-white crystalline
Appearance

powder

Store in a cool, dry place.

Keep container tightly closed.
Storage

Recommended storage

temperature: 2-8 °C.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 3-

Aminophenylboronic acid pinacol ester.
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Spectroscopic Data

Key Features

1H NMR (Proton Nuclear Magnetic Resonance)

The *H NMR spectrum provides information
about the hydrogen atoms in the molecule.
Expected signals include those for the aromatic
protons, the amine protons, and the methyl
protons of the pinacol group. The integration of
these signals corresponds to the number of

protons in each environment.[2][3]

FT-IR (Fourier-Transform Infrared

Spectroscopy)

The FT-IR spectrum reveals the functional
groups present in the molecule. Characteristic
absorption bands for the N-H stretch of the
amine group are expected in the region of 3300-
3500 cm~1.[4] Aromatic C-H stretching
vibrations typically appear around 3000-3100
cm~*. The B-O bond of the boronic ester will

also show characteristic absorptions.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the
molecular weight and fragmentation pattern of
the compound. The molecular ion peak [M]*
would be expected at an m/z value
corresponding to the molecular weight of the

compound.

Experimental Protocols

The following are detailed methodologies for the determination of key physical characteristics

and for a representative synthetic application of 3-aminophenylboronic acid pinacol ester.

Determination of Melting Point

Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.

Procedure:
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o A small amount of finely powdered 3-aminophenylboronic acid pinacol ester is packed into a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the Mel-Temp apparatus or attached to a
thermometer and immersed in a Thiele tube containing a high-boiling point oil.

e The sample is heated at a rate of 1-2 °C per minute.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded as the melting point range.

Determination of Solubility

Apparatus: Test tubes, vortex mixer.

Procedure:

Approximately 10 mg of 3-aminophenylboronic acid pinacol ester is placed in a test tube.

1 mL of the solvent to be tested (e.g., water, ethanol, dichloromethane, acetone) is added.

The mixture is agitated using a vortex mixer for 1-2 minutes.

The solubility is observed and recorded as soluble, partially soluble, or insoluble.

Suzuki-Miyaura Coupling Reaction: Synthesis of 6-
(hetero)arylthieno[3,2-b]pyridines

This protocol is a generalized procedure based on the synthesis of 6-(hetero)arylthieno[3,2-
b]pyridines using 3-aminophenylboronic acid pinacol ester.[5]

Materials:
e Methyl 3-amino-6-bromothieno[3,2-b]pyridine-2-carboxylate
¢ 3-Aminophenylboronic acid pinacol ester

o Palladium catalyst (e.g., Pd(PPhs)4 or PdCIlz(dppf))
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e Base (e.g., K2COs, Cs2CO03)
e Solvent (e.g., Dioxane, Toluene, DMF)
Procedure:

o To areaction vessel, add methyl 3-amino-6-bromothieno[3,2-b]pyridine-2-carboxylate (1
equivalent), 3-aminophenylboronic acid pinacol ester (1.2-1.5 equivalents), the palladium
catalyst (0.05-0.1 equivalents), and the base (2-3 equivalents).

e The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

e The solvent is added, and the reaction mixture is heated to the desired temperature (typically
80-110 °C) with stirring.

e The reaction progress is monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic
solvent, and washed with water and brine.

o The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure.

e The crude product is purified by column chromatography on silica gel to afford the desired 6-
(3-aminophenyl)thieno[3,2-b]pyridine derivative.

Mandatory Visualizations

Experimental Workflow: Determination of Physical
Characteristics
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Workflow for Physical Characterization

Sample Preparation

Obtain pure sample of 3-Aminophenylboronic acid pinacol ester

Take[small aliquot Take small aliquot Take small aliquot

Melting Point Determjnation Solubljlity Testing Spectroscopic Analysis

Add solvent to sample

i

Heat in Mel-Temp or Thiele tube Agitate mixture Acquire spectra

Record melting range Observe and record solubility Analyze data

Pack capillary tube Prepare sample for NMR, IR, MS

Click to download full resolution via product page

Caption: Workflow for determining the physical characteristics of a compound.

Signaling Pathway: Suzuki-Miyaura Coupling Catalytic
Cycle
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Catalytic Cycle of Suzuki-Miyaura Coupling
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Logical Relationship: Application in Drug Discovery
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Role in the Synthesis of FLT3-ITD Inhibitors
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Caption: Synthetic route to FLT3-ITD inhibitors utilizing 3-aminophenylboronic acid pinacol
ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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